Cas no 274-71-5 (Pyrazolo[1,5-a]pyrimidine)

• Product Name: Pyrazolo[1,5-a]pyrimidine
• CAS No: 274-71-5
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD10699580
• CID: 273751
• PubChem ID: 11636795
• Update Time: 2025-10-29

Pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[2,3-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine
• pyrazolo(1,5-a)pyrimidine
• pyrazolo [1,5-a]pyrimidine
• LDIJKUBTLZTFRG-UHFFFAOYSA-N
• PB20510
• AB1010304
• AB0033920
• X7988
• ST24049059
• Q7263418
• Z2236664225
• DTXSID70469781
• 274-71-5
• AKOS006302298
• DS-14183
• J-524082
• CS-0044088
• AMY15757
• UNII-NX2KR7M4A4
• 1,4,7a-Triazaindene
• CHEMBL3246696
• Pyrazolo[1,5-a]pyrimidine, 97%
• FT-0688012
• SY074640
• NX2KR7M4A4
• A850347
• SCHEMBL19173
• MFCD10699580
• EN300-108497
• Z1198279686
• pyrazolo(1,5a)pyrimidine
• 3-bromo-2,5-dimethyl-7-trichoromethylpyrazolo(1,5-a)pyrimidine
• DB-013103
• 3-bromo-2,5-dimethyl-7-trichoromethylpyrazolo[1,5-a]pyrimidine
• DTXCID70420599

• MDL： MFCD10699580
• Inchi： 1S/C6H5N3/c1-3-7-6-2-4-8-9(6)5-1/h1-5H
• InChI Key： LDIJKUBTLZTFRG-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=CC=N2

Computed Properties

• Exact Mass: 119.04800
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 30.2

Experimental Properties

• PSA: 30.19000
• LogP: 0.72930

Pyrazolo[1,5-a]pyrimidine Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo[1,5-a]pyrimidine

Comprehensive Guide to Pyrazolo[1,5-a]pyrimidine (CAS No. 274-71-5): Properties, Applications, and Market Insights

Pyrazolo[1,5-a]pyrimidine (CAS No. 274-71-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. This bicyclic system, consisting of fused pyrazole and pyrimidine rings, serves as a key scaffold in the development of bioactive molecules. Researchers and industry professionals frequently search for terms like Pyrazolo[1,5-a]pyrimidine synthesis, Pyrazolo[1,5-a]pyrimidine derivatives, and Pyrazolo[1,5-a]pyrimidine applications, reflecting its growing importance in drug discovery and material science.

The molecular structure of Pyrazolo[1,5-a]pyrimidine enables diverse chemical modifications, making it a privileged structure in medicinal chemistry. Its pharmacological properties include potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Recent studies highlight its role in targeting cancer therapies and neurodegenerative diseases, aligning with current trends in precision medicine. The compound's thermal stability and solubility characteristics also make it valuable for material science applications, such as organic electronics and luminescent materials.

In the pharmaceutical industry, Pyrazolo[1,5-a]pyrimidine derivatives are investigated for their drug-like properties, including bioavailability and metabolic stability. The rise of AI-driven drug discovery has accelerated the exploration of this scaffold, with computational models predicting novel bioactive derivatives. Common search queries like Pyrazolo[1,5-a]pyrimidine in drug design and Pyrazolo[1,5-a]pyrimidine SAR studies underscore its relevance in modern medicinal chemistry.

The agrochemical sector utilizes Pyrazolo[1,5-a]pyrimidine frameworks in developing eco-friendly pesticides and herbicides, addressing the global demand for sustainable crop protection solutions. Its mode of action often involves interference with essential enzymatic processes in pests, a topic frequently searched as Pyrazolo[1,5-a]pyrimidine mode of action. The compound's low environmental persistence makes it attractive for green chemistry initiatives.

From a synthetic chemistry perspective, Pyrazolo[1,5-a]pyrimidine can be prepared via cyclocondensation reactions or transition-metal-catalyzed methods, with researchers often looking for Pyrazolo[1,5-a]pyrimidine synthesis protocols. Recent advances in flow chemistry and microwave-assisted synthesis have improved the efficiency of its production, reducing waste and energy consumption—key considerations in sustainable chemical manufacturing.

The global market for Pyrazolo[1,5-a]pyrimidine and its derivatives is expanding, driven by increased R&D investment in small molecule therapeutics and specialty chemicals. Market analysts track trends through keywords like Pyrazolo[1,5-a]pyrimidine market size and Pyrazolo[1,5-a]pyrimidine suppliers. The compound's patent landscape reveals growing intellectual property activity, particularly in oncological applications and CNS disorders.

Quality control of Pyrazolo[1,5-a]pyrimidine involves advanced analytical techniques such as HPLC purity analysis and spectroscopic characterization, with researchers frequently searching for Pyrazolo[1,5-a]pyrimidine analytical methods. The compound's storage stability and handling precautions are also critical considerations for industrial users, often queried as Pyrazolo[1,5-a]pyrimidine stability data.

Emerging applications of Pyrazolo[1,5-a]pyrimidine in materials science include its use as a building block for organic semiconductors and photoactive materials. This aligns with the increasing interest in organic electronics and renewable energy technologies, making it a compound of interest for multidisciplinary research teams. The scientific community actively investigates its photophysical properties and charge transport characteristics.

In conclusion, Pyrazolo[1,5-a]pyrimidine (CAS No. 274-71-5) represents a versatile chemical platform with wide-ranging applications across pharmaceuticals, agrochemicals, and advanced materials. Its growing importance is reflected in the increasing volume of research publications and patent filings, as well as commercial demand. Future developments will likely focus on structure-activity optimization, green synthesis methods, and exploration of novel applications in biotechnology and nanotechnology.